(3',4'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile

• Molecular Formula: C14H8Cl2FN
• Molecular Weight: 280.1 g/mol
• IUPAC Name: 2-[4-(3,4-dichlorophenyl)-3-fluorophenyl]acetonitrile
• InChI: InChI=1S/C14H8Cl2FN/c15-12-4-2-10(8-13(12)16)11-3-1-9(5-6-18)7-14(11)17/h1-4,7-8H,5H2
• InChI Key: CWCQHXOAFSQEDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC#N)F)C2=CC(=C(C=C2)Cl)Cl

Description

(3',4'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile is a useful research compound. Its molecular formula is C14H8Cl2FN and its molecular weight is 280.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3′,4′-dichloro-2-fluoro-4-bromomethyl-biphenyl (35.0 g, 0.105 mol) and sodium cyanide (5.4 g, 0.110 mol) were dissolved in a mixture of ethanol (228 ml) and water (25 ml), then heated at 50° C. for 3 hours. The solution was concentrated under vacuum and the residue was suspended in ethanol/water 1/1 v/v (35 ml) and cooled at 0-5° C. for 30 minutes. The obtained solid is filtered and dried at 40° C. under vacuum. The crude product was suspended in ethanol (56 ml) at 20 to 25° C. for 30 minutes, filtered and dried at 40° C. under vacuum. The compound 3′,4′-dichloro-2-fluoro-4-cyanomethyl-biphenyl was obtained as a light brown powder (16.8 g, 57% yield).